Cas no 65095-75-2 (5-Thiazolepropanoicacid, 4-amino-2-(methylthio)-b-oxo-, ethyl ester)

• Product Name: 5-Thiazolepropanoicacid, 4-amino-2-(methylthio)-b-oxo-, ethyl ester
• CAS No: 65095-75-2
• MF: C₉H₁₂N₂O₃S₂
• MW: 260.333179473877
• MDL: MFCD03068914
• CID: 501366
• PubChem ID: 2807782
• Update Time: 2025-05-21

5-Thiazolepropanoicacid, 4-amino-2-(methylthio)-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolepropanoicacid, 4-amino-2-(methylthio)-b-oxo-, ethyl ester
• ethyl 3-(4-amino-2-methylsulfanyl-1,3-thiazol-5-yl)-3-oxopropanoate
• ETHYL 3-(4-AMINO-2-METHYLTHIOTHIAZOL-5-YL)-3-
• ETHYL 3-(4-AMINO-2-METHYLTHIOTHIAZOL-5-YL)-3-OXOPROPANOATE
• HMS1435O03
• AC6546
• Ethyl 3-[4-amino-2-(methylthio)thiazol-5-yl]-3-oxopropanoate
• IDI1_013106
• ethyl 3-[4-amino-2-(methylsulfanyl)-1,3-thiazol-5-yl]-3-oxopropanoate
• 65095-75-2
• SR-01000636622-1
• DTXSID70384561
• MFCD03068914
• ethyl 3-(4-amino-2-(methylsulfanyl)-1,3-thiazol-5-yl)-3-oxopropanoate
• SCHEMBL3533274
• POTASSIUMDIPHOSPHATEEXTRAPURE
• A834969
• 3-[4-amino-2-(methylthio)-5-thiazolyl]-3-oxopropanoic acid ethyl ester
• Ethyl 3-[4-Amino-2-(methylthio)-5-thiazolyl]-3-oxopropanoate
• ethyl 3-(4-amino-2-methylsulfanyl-thiazol-5-yl)-3-oxo-propanoate
• Ethyl 3-(4-amino-2-(methylthio)thiazol-5-yl)-3-oxopropanoate
• SY063929
• BHMXRRCMVOSNQV-UHFFFAOYSA-N
• CCG-46959
• Maybridge3_001719
• DB-297409

• MDL： MFCD03068914
• Inchi： 1S/C9H12N2O3S2/c1-3-14-6(13)4-5(12)7-8(10)11-9(15-2)16-7/h3-4,10H2,1-2H3
• InChI Key： BHMXRRCMVOSNQV-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(CC(=O)OCC)=O)N)SC

Computed Properties

• Exact Mass: 260.02900
• Monoisotopic Mass: 260.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 418.6°C at 760 mmHg
• Flash Point: 207°C
• Refractive Index: 1.593
• PSA: 135.82000
• LogP: 2.16430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-Thiazolepropanoicacid, 4-amino-2-(methylthio)-b-oxo-, ethyl ester

5-Thiazolepropanoic Acid, 4-Amino-2-(Methylthio)-B-Oxo-, Ethyl Ester (CAS No. 65095-75-2)

5-Thiazolepropanoic acid, 4-amino-2-(methylthio)-b-oxo-, ethyl ester, commonly referred to as CAS No. 65095-75-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development.

The molecular structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the thiazole ring imparts unique electronic properties to the molecule, making it a promising candidate for various chemical reactions and biological assays. Recent studies have highlighted the importance of thiazole-containing compounds in modulating cellular pathways and exhibiting potent anti-inflammatory, antioxidant, and antimicrobial activities.

In terms of synthesis, 5-thiazolepropanoic acid derivatives can be synthesized through various routes, including cyclization reactions and nucleophilic substitutions. The ethyl ester form of this compound is particularly advantageous due to its enhanced solubility and stability, which are critical factors in pharmaceutical applications. Researchers have explored the use of microwave-assisted synthesis and green chemistry approaches to optimize the production of this compound, ensuring higher yields and reduced environmental impact.

The biological activity of CAS No. 65095-75-2 has been a focal point in recent investigations. Studies have demonstrated that this compound exhibits significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Furthermore, its ability to scavenge free radicals has positioned it as a potential candidate for antioxidant therapies.

In the context of drug discovery, the ethyl ester derivative has shown promise in targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders. Preclinical studies have revealed that this compound can modulate immune responses and reduce oxidative stress without causing significant cytotoxicity, making it a viable option for further development into therapeutic agents.

The structural versatility of 5-thiazolepropanoic acid also allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas such as neurodegenerative diseases and cancer. For instance, recent advancements in medicinal chemistry have focused on modifying the side chains of this compound to enhance its bioavailability and target specificity.

In conclusion, CAS No. 65095-75-2, or 5-thiazolepropanoic acid, 4-amino-2-(methylthio)-b-oxo-, ethyl ester, represents a valuable addition to the arsenal of bioactive compounds with potential applications in medicine and pharmacology. Its unique chemical properties, coupled with its promising biological activities, make it an area of continued research interest.